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CAS No.: 2570-24-3

Cat. No.: S629084

Palmitic Acid and TLR Signaling

Palmitic acid (PA) is known to contribute to inflammatory signaling, often in cooperation with Toll-like

receptors. The mechanism is complex, as PA itself can potentiate TLR signaling and also induce

inflammation through TLR-independent pathways.

The diagram below summarizes the key signaling pathways through which palmitic acid contributes to

inflammation, based on current research findings [1] [2]:
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Experimental Evidence for Palmitic Acid

The table below summarizes key experimental findings on how palmitic acid cooperates with TLR signaling:

Experimental Model

Key Findings on Palmitic Acid

Experimental Methods Cited

Mice on CDAA diet
(1]

Hepatocellular
Carcinoma Cells
(HepG2) [3]

PA + TLR2 ligand cooperatively
activated inflammasome (caspase-1),
increased IL-1a/IL-1[3; TLR2 knockout
suppressed NASH progression.

PA induced proteomic changes,
downregulated deubiquitinase USP7,
destabilized p53, and promoted AlF-
mediated cell death.

Bone marrow chimeric mice; isolated
Kupffer cells/HSCs; cytokine
measurement (ELISA); caspase-1
activity.

Quantitative proteomics (iTRAQ);
bioinformatics analysis; Western blot;
flow cytometry (Annexin V-FITC).
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Experimental Model Key Findings on Palmitic Acid Experimental Methods Cited

C2C12 Myotubes PA induced pyroptosis (upregulated Cell culture/differentiation;

(Muscle Atrophy NLRP3, cleaved caspase-1, GSDMD- immunofluorescence (myotube

Model) [4] N) and reduced myotube diameter; diameter); Western blot; ELISA (IL-10);
effect ameliorated by irisin. PI/Hoechst staining.

Missing Information on 2-Keto Palmitic Acid

A comprehensive comparison guide requires data on 2-Keto palmitic acid, which is not available in the
current scientific literature I found. Its specific role in TLR activation and how its biochemical properties

differ from palmitic acid remain uncharacterized.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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